![molecular formula C13H16N2O2 B6536408 N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide CAS No. 1058203-70-5](/img/structure/B6536408.png)
N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide” is a small molecule that has been studied as an antagonist of the neuropeptide Y Y2 receptor . It’s a tertiary amide with bulky N-groups . This compound belongs to the class of organic compounds known as N-acyl-alpha amino acids .
Chemical Reactions Analysis
“this compound” has been evaluated for its in vitro pharmacological properties. It has been found to inhibit the binding of peptide YY (PYY) to human Y2 receptor in KAN-Ts cells and to rat Y2 receptors in rat hippocampus .Mechanism of Action
Target of Action
N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)propanamide, also known as F5098-1044, is a novel compound that has been found to interact with the Neuropeptide Y Y2 receptor (Y2) . The Y2 receptor is a G protein-coupled receptor that plays a crucial role in various physiological processes, including food intake, anxiety, and circadian rhythms .
Mode of Action
F5098-1044 acts as an antagonist at the Y2 receptor . It inhibits the binding of peptide YY (PYY) to the human Y2 receptor in KAN-Ts cells and to rat Y2 receptors in rat hippocampus . The compound is highly selective for the Y2 receptor, showing more than 100-fold selectivity versus human Y1, Y4, and Y5 receptors .
Biochemical Pathways
The antagonistic action of F5098-1044 on the Y2 receptor affects several downstream signaling pathways. Specifically, it inhibits PYY-stimulated guanosine 5′-O-(3-[^35S]thio)triphosphate binding ([^35S]GTPγS) in KAN-Ts cells . This inhibition disrupts the normal signaling processes of the Y2 receptor, potentially leading to alterations in physiological responses such as food intake and anxiety .
Pharmacokinetics
After intraperitoneal administration in rats, f5098-1044 was found to penetrate into the brain and occupy y2 receptor binding sites as revealed by ex vivo receptor autoradiography . This suggests that the compound has good bioavailability and can cross the blood-brain barrier, which is crucial for its action on central Y2 receptors .
Result of Action
The antagonistic action of F5098-1044 on the Y2 receptor can lead to a variety of molecular and cellular effects. By inhibiting the normal signaling of the Y2 receptor, F5098-1044 may alter physiological processes regulated by this receptor, such as food intake and anxiety . .
Properties
IUPAC Name |
N-(1-acetyl-2,3-dihydroindol-6-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-3-13(17)14-11-5-4-10-6-7-15(9(2)16)12(10)8-11/h4-5,8H,3,6-7H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSGYZWPSRHLSRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC2=C(CCN2C(=O)C)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.